Isobutyl 5-chloro-2,2-dimethylvalerate

Specification

• CAS No.: 109232-37-3
• Molecular Formula: C11H21ClO2
• Molecular Weight: 220.73 g/mol
• IUPAC Name: 2-methylpropyl 5-chloro-2,2-dimethylpentanoate
• Standard InChI: InChI=1S/C11H21ClO2/c1-9(2)8-14-10(13)11(3,4)6-5-7-12/h9H,5-8H2,1-4H3
• Standard InChI Key: KPAZLWVDWUAYII-UHFFFAOYSA-N
• SMILES: CC(C)COC(=O)C(C)(C)CCCCl
• Canonical SMILES: CC(C)COC(=O)C(C)(C)CCCCl

Introduction

Chemical Identity and Physical Properties

Isobutyl 5-chloro-2,2-dimethylvalerate, identified by CAS number 109232-37-3, is a chlorinated ester derived from valeric acid. It features a distinctive structure with a chlorine atom and two methyl groups on the valerate backbone, giving it unique chemical reactivity and stability properties. The compound has the molecular formula C11H21ClO2 and a molecular weight of 220.74 g/mol.

Nomenclature and Identification

The compound is known by several synonyms in scientific literature:

• 5-Chloro-2,2-dimethyl-pentanoic acid isobutyl ester

• 5-Chloro-2,2-dimethylpentanoic acid

• 2-Methylpropyl 5-chloro-2,2-dimethylpentanoate

• Pentanoic acid, 5-chloro-2,2-dimethyl-, 2-methylpropyl ester

Physical and Chemical Properties

The physical and chemical properties of isobutyl 5-chloro-2,2-dimethylvalerate are summarized in Table 1.

Table 1: Physical and Chemical Properties of Isobutyl 5-Chloro-2,2-Dimethylvalerate

Property	Value
Molecular Formula	C11H21ClO2
Molecular Weight	220.74 g/mol
Physical State	Liquid
Predicted Boiling Point	266.4±13.0 °C
Density	0.979±0.06 g/cm³
Solubility	Soluble in organic solvents; limited solubility in water
CAS Number	109232-37-3

The compound's structure includes an ester group and a chlorinated alkyl chain, contributing to its specific reactivity patterns and applications.

Synthesis and Preparation Methods

The synthesis of isobutyl 5-chloro-2,2-dimethylvalerate typically involves esterification reactions under controlled conditions. Understanding these preparation methods is crucial for ensuring high-quality production for various applications.

Laboratory Synthesis

The most common synthesis method involves the esterification of 5-chloro-2,2-dimethylvaleric acid with isobutyl alcohol. This reaction requires an acid catalyst, typically sulfuric acid, and is conducted under reflux conditions to ensure complete conversion to the ester product.

The general reaction can be represented as:
5-Chloro-2,2-dimethylvaleric acid + Isobutyl alcohol → Isobutyl 5-chloro-2,2-dimethylvalerate + Water

Industrial Production

In industrial settings, the production of this compound often employs continuous flow processes to enhance efficiency and yield. These industrial methods utilize:

• Advanced catalysts for improved reaction rates and selectivity

• Optimized reaction conditions (temperature, pressure)

• Continuous flow reactors for consistent product quality

• Purification techniques to achieve high-purity end products

The industrial synthesis often aims to minimize waste and optimize resource utilization, making the production process more environmentally sustainable and economically viable.

Applications and Uses

Isobutyl 5-chloro-2,2-dimethylvalerate has diverse applications across multiple sectors due to its unique chemical properties and reactivity.

Pharmaceutical Applications

In the pharmaceutical industry, the compound serves several critical functions:

• Used as a reference standard for API (Active Pharmaceutical Ingredient) Gemfibrozil

• Employed in analytical method development and validation (AMV)

• Utilized in Quality Control (QC) applications during drug development and formulation stages

• Serves as a traceability reference standard against pharmacopeial standards like USP or EP

It is noteworthy that the compound is identified as an impurity in Gemfibrozil, a medication used to lower cholesterol levels, suggesting potential roles in lipid metabolism regulation.

Chemical Industry Applications

In the chemical sector, isobutyl 5-chloro-2,2-dimethylvalerate functions as:

• An intermediate in the synthesis of complex organic molecules

• A precursor for specialty chemicals

• A component in the production of agrochemicals

• A solvent in various industrial processes

The versatility of this compound makes it valuable across different chemical applications, particularly where its specific structural features can be leveraged for targeted chemical transformations.

Biological Activity and Research Findings

Research indicates that isobutyl 5-chloro-2,2-dimethylvalerate demonstrates several potential biological activities that warrant further investigation.

Mechanisms of Action

The biological activity of this compound appears to operate through mechanisms similar to other chloroalkyl esters. These compounds typically:

• Interact with biological membranes

• Influence cellular signaling pathways

• Potentially form interactions with specific molecular targets including enzymes and receptors

The chlorine atom and ester group play crucial roles in its reactivity, allowing it to form specific interactions with biological molecules.

Therapeutic Property	Research Observations	Potential Applications
Anti-inflammatory Activity	Preliminary studies indicate potential anti-inflammatory effects	Treatment of inflammatory conditions
Antimicrobial Properties	Shows activity against certain microbial strains	Potential antimicrobial agent
Lipid Metabolism Effects	Association with Gemfibrozil suggests possible effects on cholesterol regulation	Cholesterol management research

These preliminary findings highlight the compound's potential in various therapeutic areas, though further research is needed to fully characterize these properties and develop practical applications.

Market and Supply Chain

Isobutyl 5-chloro-2,2-dimethylvalerate is produced by several manufacturers globally, with significant production capacity in China. Companies like NINGBO INNO PHARMCHEM CO.,LTD. are key players in the supply chain, providing this compound for various industrial and research applications.

The market for this compound is primarily driven by:

• Growing pharmaceutical research and development

• Expanding chemical synthesis applications

• Increasing demand for specialized intermediates in various industries

• Research interest in compounds with potential biological activities

Manufacturers employ quality control measures to ensure consistency and purity, meeting the requirements of different industry sectors.